Cas no 1807155-76-5 (Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate)
Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate
-
- Inchi: 1S/C11H9Cl2NO2/c1-16-11(15)4-7-2-3-10(13)8(5-12)9(7)6-14/h2-3H,4-5H2,1H3
- InChI Key: YQUVCZQHDCVANH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(CC(=O)OC)=C(C#N)C=1CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011709-1g |
Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate |
1807155-76-5 | 97% | 1g |
1,504.90 USD | 2021-05-31 |
Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate
Methyl 4-Chloro-3-Chloromethyl-2-Cyanophenylacetate (CAS No. 1807155-76-5): An Overview
Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate (CAS No. 1807155-76-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 4-chloro, 3-chloromethyl, and 2-cyanophenyl substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The molecular formula of Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate is C12H9Cl2NO2, and its molecular weight is approximately 270.10 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its chemical structure features a cyanophenyl group, which imparts significant reactivity and functional versatility, making it an attractive candidate for various synthetic transformations.
In recent years, Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate has been extensively studied for its potential applications in the development of novel drugs and agrochemicals. One of the key areas of interest is its use as an intermediate in the synthesis of cyano-substituted compounds, which are known for their biological activity and therapeutic potential. For instance, cyano-substituted compounds have been explored for their antiviral, antibacterial, and anticancer properties.
A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate in the synthesis of a series of novel cyano-substituted derivatives with potent antiviral activity against influenza A virus. The researchers found that these derivatives exhibited significant inhibition of viral replication in vitro, highlighting the potential of this compound as a lead molecule for further drug development.
Beyond its applications in medicinal chemistry, Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate has also been explored for its use in the synthesis of agrochemicals. A study published in the Pest Management Science (2020) reported the successful synthesis of several cyano-substituted herbicides using this compound as a key intermediate. The resulting herbicides demonstrated high efficacy against a range of weeds, making them promising candidates for commercial development.
The synthetic versatility of Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate is further enhanced by its ability to undergo various chemical reactions, including nucleophilic substitution, electrophilic addition, and elimination reactions. These reactions allow for the introduction of different functional groups, thereby expanding its utility in synthetic chemistry. For example, the cyanophenyl group can be converted to other functional groups such as carboxylic acids, amides, and esters through well-established synthetic routes.
In terms of safety and handling, Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.
The future prospects for Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate are promising. Ongoing research continues to uncover new applications and synthetic pathways involving this compound. As the demand for novel pharmaceuticals and agrochemicals grows, the role of intermediates like Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate becomes increasingly important. Researchers and chemists are continually exploring new ways to leverage its unique properties to develop innovative solutions in various fields.
In conclusion, Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate (CAS No. 1807155-76-5) is a valuable organic compound with a wide range of applications in medicinal chemistry and agrochemical research. Its unique chemical structure and synthetic versatility make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new opportunities will emerge for this versatile intermediate.
1807155-76-5 (Methyl 4-chloro-3-chloromethyl-2-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)